Cas no 477-90-7 (Bergenin)

Bergenin is an anthraquinone derivative exhibiting potent antioxidant properties, while also displaying anti-inflammatory activities. Its ability to scavenge free radicals and modulate cellular signaling pathways positions it as a compound of interest for potential therapeutic applications in oxidative stress-related disorders.

Bergenin structure

Product Name:Bergenin

CAS No:477-90-7

MF:C₁₄H₁₆O₉

MW:328.2714

MDL:MFCD00133120

CID:37643

PubChem ID:66065

Update Time:2025-10-14

Bergenin Chemical and Physical Properties

Names and Identifiers

- Bergenin
- CORYLOPSIN
- CUSCUTIN
- PELTOPHORIN
- PYRANO[3,2-C][2]BENZOPYRAN-6(2H)-ONE,3,4,4A,10B-TETRAHYDRO-3,4,8,10-TETRAHYDROXY-2-(HYDROXYMETHYL)-9-METHOXY-, [2R-(2,3,4,4A, 10B)]
- Bengenin
- Bergenit
- Vakerin
- 3,4,4a,10b-tetrahydro-3,4,8,10-tetrahydroxy-2-(hydroxymethyl)-9-methoxypyrano[3,2-c][2]benzopyran-6(2H)-one
- BERGENIN:PYRANO[3,2-C][2]BENZOPYRAN-6(2H)-ONE,3,4,4A,10B-TETRAHYDRO-3,4,8,10-TETRAHYDROXY-2-(HYDROXYMETHYL)-9-METHOXY-, [2R-(2,3,4,4A, 10B)]-,
- BERGENIN 1-HYDRATE
- BERGENIN(P)
- Pimpinollin
- Ai Cha Su
- Ardisic acid B
- Bergenin (6CI, 8CI)
- NSC 661749
- Pyrano[3,2-c][2]benzopyran-6(2H)-one, 3,4,4a,10b-tetrahydro-3,4,8,10-tetrahydroxy-2-(hydroxymethyl)-9-methoxy-, (2R,3S,4S,4aR,10bS)-
- Pyrano[3,2-c][2]benzopyran-6(2H)-one, 3,4,4a,10b-tetrahydro-3,4,8,10-tetrahydroxy-2-(hydroxymethyl)-9-methoxy-, [2R-(2α,3β,4α,4aα,10bβ)]
- bergenin monohydrate
- (+)-Bergenin
- Bergenitol
- 3,4,8,10-Tetrahydroxy-2-(hydroxymethyl)-9-methoxy-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-6-one
- [ "Corylopsin", " Vakerin", " Peltophorin" ]
- Bergeninum
- Bergenin [JAN]
- L84RBE4IDC
- Bergenin (JAN)
- SMR001233339
- MLS000563027
- ConMedNP.1174
- (2R,3S,4S,4aR,10bS)-3,4,8,10-Tetrahydroxy-2-(hydroxymethyl)-9-methoxy-3,4,4a,10b-tetrahydropyrano[3,2-c]isochromen-6(2H)-one
- MLS002154011
- MLSMR
- SMR001215803
- MDL： MFCD00133120
- Inchi： 1S/C14H16O9/c1-21-11-5(16)2-4-7(9(11)18)12-13(23-14(4)20)10(19)8(17)6(3-15)22-12/h2,6,8,10,12-13,15-19H,3H2,1H3/t6-,8-,10+,12+,13-/m1/s1
- InChI Key： YWJXCIXBAKGUKZ-HJJNZUOJSA-N
- SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]2([H])[C@]1([H])C1=C(C(=C(C([H])=C1C(=O)O2)O[H])OC([H])([H])[H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 328.07900
Monoisotopic Mass: 346.08999677 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 458
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 9
XLogP3: -1
Topological Polar Surface Area: 146
Molecular Weight: 346.29

Experimental Properties

Color/Form: Powder
Density: 1.3901 (rough estimate)
Melting Point: 237-240 °C(lit.)
Boiling Point: 386.03°C (rough estimate)
Flash Point: 250.7 °C
Refractive Index: 1.6550 (estimate)
PSA: 145.91000
LogP: -1.20060
Specific Rotation: D18 -37.7° (c = 1.96 in ethanol); D24 -45.3° (c = 0.51 for anhydr in water)
λmax: 277(EtOH)(lit.)
Solubility: Soluble in water, soluble in ethanol

Bergenin Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：UQ0337200
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38

Bergenin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B111464-5g	Bergenin	477-90-7	,>98%	5g	¥7209.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B111464-20mg	Bergenin	477-90-7	,>98%	20mg	¥71.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B111464-100mg	Bergenin	477-90-7	,>98%	100mg	¥195.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B111464-1g	Bergenin	477-90-7	,>98%	1g	¥1853.90	2023-09-04
ChemFaces	CFN98724-20mg	Bergenin	477-90-7	>=98%	20mg	$30	2021-07-22
S e l l e c k ZHONG GUO	S2270-10mM (1mL in DMSO)	Bergenin	477-90-7	99.81%	10mM (1mL in DMSO)	¥983.55	2023-09-16
S e l l e c k ZHONG GUO	S2270-2mg	Bergenin	477-90-7	99.81%	2mg	¥576.13	2023-09-16
S e l l e c k ZHONG GUO	S2270-10mg	Bergenin	477-90-7	99.81%	10mg	¥1393.22	2023-09-16
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0149-20mg	Bergenin	477-90-7	HPLC≥98%	20mg	￥80元	2023-09-15
TRC	B318650-1mg	Bergenin	477-90-7		1mg	$ 51.00	2023-04-18

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Suzhou Senfeida Chemical Co., Ltd

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Bergenin Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Bergenin Related Literature

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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
3. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

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477-90-7 (Bergenin) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:477-90-7)Bengenin

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:477-90-7)Bergenin

Purity:99%/99%/99%

Quantity:1g/5g/10g

Price ($):152.0/472.0/824.0